N-(4,6-difluorobenzo[d]thiazol-2-yl)-2-(ethylthio)benzamide

• IUPAC Name: N-(4,6-difluoro-1,3-benzothiazol-2-yl)-2-ethylsulfanylbenzamide
• InChI: InChI=1S/C16H12F2N2OS2/c1-2-22-12-6-4-3-5-10(12)15(21)20-16-19-14-11(18)7-9(17)8-13(14)23-16/h3-8H,2H2,1H3,(H,19,20,21)
• InChI Key: SMINKQFFJAZOFX-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC=CC=C1C(=O)NC2=NC3=C(C=C(C=C3S2)F)F
• Molecular Formula: C16H12F2N2OS2
• Molecular Weight: 350.4 g/mol

Description

N-(4,6-difluorobenzo[d]thiazol-2-yl)-2-(ethylthio)benzamide, also known as DFBT, is a small molecule compound that has been extensively studied in the field of medicinal chemistry. DFBT is a potent inhibitor of a variety of enzymes and has been shown to have potential applications in the treatment of cancer, inflammation, and other diseases.

Scientific Research Applications

Anticancer Activity

Research has shown that derivatives related to N-(4,6-difluorobenzo[d]thiazol-2-yl)-2-(ethylthio)benzamide exhibit significant anticancer activity. A study by Ravinaik et al. (2021) on the design, synthesis, and evaluation of N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides demonstrated moderate to excellent anticancer activity against various cancer cell lines, including breast, lung, colon, and ovarian cancer, highlighting the potential of these compounds in cancer therapy (Ravinaik et al., 2021).

Inhibitors of Stearoyl-CoA Desaturase-1

Another study focused on the development of potent inhibitors for stearoyl-CoA desaturase-1 (SCD-1), a key enzyme involved in fatty acid metabolism. The investigation led to the identification of a compound with sub-nanomolar IC50 values in both murine and human SCD-1 inhibitory assays, demonstrating a dose-dependent decrease in plasma desaturation index in mice. This suggests potential applications in treating metabolic disorders (Uto et al., 2009).

Synthesis of New Benzothiazole Acylhydrazones

Osmaniye et al. (2018) synthesized new 2-((5-substitutedbenzothiazol-2-yl)thio)-N’-(2-(4-(substitutedphenyl)ethylidene)acetohydrazide derivatives and investigated their probable anticancer activity, further emphasizing the versatility of benzothiazole derivatives in developing anticancer agents (Osmaniye et al., 2018).

Fluorescent Sensors for Metal Ions

A study by Suman et al. (2019) introduced benzimidazole and benzothiazole conjugated Schiff base compounds as fluorescent sensors for Al3+ and Zn2+, showcasing the application of benzothiazole derivatives in the development of sensitive and selective fluorescent sensors for metal ion detection (Suman et al., 2019).

Antimicrobial Agents

Desai et al. (2013) synthesized 5-arylidene derivatives bearing a fluorine atom, which showed significant antimicrobial activity against various bacterial and fungal strains. This highlights the potential use of fluorobenzamides containing thiazole and thiazolidine derivatives as promising antimicrobial agents (Desai et al., 2013).